Cas no 70374-36-6 (5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid)

• Product Name: 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid
• CAS No: 70374-36-6
• MF: C₆H₆ClNO₄S₂
• MW: 255.69913816452
• CID: 2135895
• PubChem ID: 20380262
• Update Time: 2025-06-26

5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-[(methylamino)sulfonyl]-2-thiophenecarboxylic acid
• 5-chloro-3-(methylsulfamoyl)thiophene-2-carboxylic acid
• Lornoxicam Impurity 9
• DTXSID20606462
• 5-Chloro-3-(N-methylsulfamoyl)thiophene-2-carboxylic acid
• Lornoxicam Impurity 10
• 2-Thiophenecarboxylic acid, 5-chloro-3-[(methylamino)sulfonyl]-
• 5-chloro-3-[(methylamino)sulfonyl]thiophene-2-carboxylic acid
• SRXBPROHRKDGBA-UHFFFAOYSA-N
• DA-37535
• G87717
• SCHEMBL11348958
• starbld0025677
• EN300-1696969
• 5-chloro-3-methylsulfamoylthiophene-2-carboxylic acid
• CS-0373289
• 70374-36-6
• VCA37436
• 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid

• Inchi： 1S/C6H6ClNO4S2/c1-8-14(11,12)3-2-4(7)13-5(3)6(9)10/h2,8H,1H3,(H,9,10)
• InChI Key： SRXBPROHRKDGBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)S1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 254.9426777Da
• Monoisotopic Mass: 254.9426777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 120Ų

5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid

5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid (CAS No. 70374-36-6)

The compound 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid, identified by the CAS registry number CAS No. 70374-36-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their unique electronic properties and potential applications in drug design and material science.

Recent studies have highlighted the role of 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid in various biological systems. Its structure, characterized by a thiophene ring substituted with a chlorine atom, a methylamino sulfonyl group, and a carboxylic acid moiety, contributes to its versatile reactivity and selectivity in biochemical interactions. The presence of these functional groups allows for diverse applications, including its use as an intermediate in the synthesis of bioactive compounds and its potential role in modulating cellular signaling pathways.

In terms of synthesis, researchers have developed efficient methods to prepare CAS No. 70374-36-6. These methods often involve multi-step reactions, including nucleophilic substitutions, sulfonations, and oxidations. The optimization of these processes has been a focus of recent studies, aiming to enhance yield and purity while minimizing environmental impact. For instance, green chemistry approaches have been employed to reduce solvent usage and improve reaction efficiency.

The pharmacological activity of 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid has been explored in several contexts. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Additionally, its ability to modulate enzyme activity has led to investigations into its potential as a lead compound for enzyme inhibitors.

In the realm of material science, the unique electronic properties of thiophene derivatives like CAS No. 70374-36-6 have been leveraged for applications in organic electronics. Recent research has demonstrated that this compound can serve as a building block for constructing advanced materials such as conductive polymers and semiconductors. These materials exhibit enhanced electrical properties, which are critical for applications in flexible electronics and optoelectronic devices.

The environmental impact of 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid has also been a subject of interest. Studies have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with minimal toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, CAS No. 70374-36-6, or 5-Chloro-3-(methylamino)sulfonyl-2-thiophenecarboxylic Acid, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial applications.